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Compound of Interest

Compound Name: Triphenylphosphine dibromide

Cat. No.: B085547

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triphenylphosphine dibromide
(CAS Number: 1034-39-5), a versatile reagent in organic synthesis. It covers its chemical and
physical properties, synthesis, mechanisms of action, and key applications, with a focus on its
relevance to drug discovery and development. Detailed experimental protocols and safety
information are also included to assist laboratory professionals.

Chemical and Physical Properties

Triphenylphosphine dibromide, also known as dibromotriphenylphosphorane or
bromotriphenylphosphonium bromide, is a solid organophosphorus compound.[1][2] Its key
properties are summarized below.
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Property Value Reference(s)
CAS Number 1034-39-5 [3]
Molecular Formula CisH1sBr2P [3114]
Molecular Weight 422.09 g/mol [3]
Appearance Yellow-orange solid/powder [2]
Melting Point 235 °C (decomposes) [4]
EC Number 213-855-1
MDL Number MFCDO00000054
SMILES String BrP(Br)(clcccccl)

(c2cccec2)c3ceecc3

InChl Key

OCXGTPDKNBIOTF-
UHFFFAOYSA-N

Synthesis of Triphenylphosphine Dibromide

Triphenylphosphine dibromide is typically prepared by the reaction of triphenylphosphine
with bromine.[5] The reaction is straightforward and results in the formation of the product as a
precipitate.

This protocol is adapted from established organic synthesis procedures.[6]

e Setup: Athree-necked, 1-liter flask is equipped with a mechanical stirrer, a reflux condenser
with an argon inlet, and a pressure-equalizing dropping funnel.

» Reagents: Charge the flask with 151 g (0.58 mol) of triphenylphosphine and 350 mL of
dichloromethane.

e Cooling: Cool the mixture to -5°C using an ice-salt bath while maintaining an argon
atmosphere.

o Addition of Bromine: Prepare a solution of 92 g (0.58 mol) of bromine in 60 mL of
dichloromethane. Add this solution dropwise to the stirred triphenylphosphine mixture over a
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period of one hour.

o Observation: The bromine color will disappear instantaneously as a precipitate of
triphenylphosphine dibromide forms.[6]

« |solation: The resulting clear yellow-orange solution can be concentrated using a rotary
evaporator. The product can then be precipitated by adding anhydrous diethyl ether. The
solid is collected by suction filtration and washed with additional anhydrous ether.[6]
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Caption: Workflow for the synthesis of triphenylphosphine dibromide.

Mechanism of Action and Key Reactions

Triphenylphosphine dibromide is a powerful reagent for converting alcohols into alkyl
bromides and for other transformations such as esterification and cyclization.[7][8] The core
mechanism involves the formation of a highly reactive oxyphosphonium intermediate.[3]

The reaction proceeds via an Sn2 mechanism, which results in the inversion of configuration at
a chiral center.[8] This method is valued for its mild conditions and minimal side reactions like

elimination or rearrangement.[8]

Activation and Intermediate Formation

PhsPBr2

R-OH + PhsPBr2 [R-O-P+Phs] Br~ PhsP=0
(Alcohol) (Alkoxyphosphonium bromide) (Triphenylphosphine oxide)

Bl D
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\ Nucleophilic Attack
Sn2 Attack R-Br
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Click to download full resolution via product page
Caption: Generalized mechanism for alcohol to alkyl bromide conversion.

Triphenylphosphine dibromide's utility extends to a variety of synthetic transformations
crucial for the synthesis of complex molecules, including active pharmaceutical ingredients.[4]
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Application

Description

Yields

Reference(s)

Bromination of

Alcohols/Phenols

Converts primary,
secondary, and
tertiary alcohols to
bromides with high
selectivity and
inversion of

stereochemistry.[8]

Excellent

[B1[9][10]

Esterification of

Carboxylic Acids

A one-pot reaction
with an alcohol and
base converts
carboxylic acids to
esters, preserving

stereochemistry.[11]

30-95%

[11][12]

Cyclization of Amino

Alcohols

Facilitates the
cyclization of - and y-
amino alcohols to
form cyclic amines like
aziridines.[7][8]

High

[71(8]

Conversion of

Aldoximes to Nitriles

An efficient method for
the dehydration of
aldoximes to produce

nitriles.[8]

High

[8]

Cleavage of Ethers

Can be used to cleave
TBDMS and THP
ethers to form

bromides directly.[10]

High

[10]

Ring Opening of

Aziridines

Reacts with both
activated and non-
activated aziridines to
yield B-bromo amines.
[10]

Excellent

[10]
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Experimental Protocols for Key Reactions

Detailed methodologies are critical for reproducibility in research and development settings.

This procedure is based on the work of Salom and Kohn for converting carboxylic acids to
esters with minimal racemization.[11]

Reagents: To a solution of the chiral carboxylic acid (1 mmol) and K2COs (0.76 g, 5.5 mmol)
in the desired alcohol (6 mL), add triphenylphosphine dibromide (2.20 g, 5 mmol).

o Reaction: Stir the reaction mixture at room temperature for 24 hours.

o Workup: Remove the volatile components under reduced pressure. Add water (25 mL) and
dichloromethane (25 mL) to the residue.

o Extraction: Separate the organic layer. Wash the aqueous layer with an additional 25 mL of
dichloromethane.

 Purification: Combine the organic layers, concentrate them in vacuo, and purify the resulting
residue by MPLC (Medium Pressure Liquid Chromatography) using hexanes as the eluent to
obtain the final ester product.[11]
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Caption: Experimental workflow for one-pot esterification.

Safety and Handling

Triphenylphosphine dibromide is a hazardous chemical that requires careful handling.[2][13]
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e Hazards: It is classified as corrosive and causes severe skin burns and eye damage.[2][13]
[14] It is also toxic if inhaled, swallowed, or in contact with skin.[1] The substance is sensitive
to moisture and air.[2]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, chemical-resistant gloves, and protective clothing to prevent skin exposure.
[1][2] A NIOSH/MSHA-approved respirator should be used if ventilation is inadequate.[1][2]

e Handling: Use only in a well-ventilated area, preferably within a fume hood. Keep the
container tightly closed. Avoid breathing dust.[1]

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents and bases.[2] It is recommended to keep the container refrigerated (below
4°C/39°F) and under an inert atmosphere.[1][2]

o First Aid:

[¢]

Eyes: Immediately flush with plenty of water for at least 15-30 minutes and seek
immediate medical attention.[1][2]

o Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing. Get medical aid immediately.[1]

o Ingestion: Do not induce vomiting. If the victim is conscious, give 2-4 cupfuls of milk or
water. Seek immediate medical attention.[1]

o Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give
oxygen. Get medical aid immediately.[1]

This guide provides essential technical information for the safe and effective use of
triphenylphosphine dibromide in a research and development context. Its reliability in key
synthetic transformations makes it a valuable tool for chemists working on the synthesis of
novel compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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